Cas no 1891136-35-8 ((1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine)

• Product Name: (1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine
• CAS No: 1891136-35-8
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 5921101
• PubChem ID: 117292946
• Update Time: 2025-11-01

(1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine
• 1891136-35-8
• (1-{3-[(dimethylamino)methyl]phenyl}cyclopropyl)methanamine
• EN300-1778683

• Inchi： 1S/C13H20N2/c1-15(2)9-11-4-3-5-12(8-11)13(10-14)6-7-13/h3-5,8H,6-7,9-10,14H2,1-2H3
• InChI Key： RHIBUOPGVWGQSN-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC=C(CN(C)C)C=2)CC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Additional information on (1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine

Chemical Profile of (1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine and CAS No. 1891136-35-8

The compound with the CAS number 1891136-35-8 and the systematic name (1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif, featuring a cyclopropyl group linked to a phenyl ring with a dimethylamino substituent, suggests a unique set of physicochemical properties that may contribute to its biological activity.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds in drug discovery, and the structure of (1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine aligns well with this trend. Heterocycles are known for their diverse biological activities and are frequently incorporated into pharmacophores due to their ability to engage with biological targets in multiple ways. The presence of the cyclopropyl ring in this compound not only adds rigidity to the molecular structure but also introduces potential sites for hydrogen bonding and hydrophobic interactions, which are critical for binding affinity.

The phenyl ring substituent with a dimethylamino group is another key feature that enhances the compound's potential as a bioactive molecule. Dimethylamine is a well-known pharmacophore that can modulate receptor activity by influencing charge distribution and steric interactions. This moiety is commonly found in active pharmaceutical ingredients (APIs) due to its ability to enhance solubility and binding affinity. The combination of these structural elements in (1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine makes it a promising candidate for further investigation in medicinal chemistry.

Current research in the field of chemical biology has highlighted the importance of understanding the three-dimensional structure of molecules to predict their biological activity. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been instrumental in elucidating the interactions between this compound and potential biological targets. These studies have shown that the cyclopropyl group can adopt multiple conformations, which may influence its binding properties. Additionally, the dimethylamino substituent has been observed to play a crucial role in stabilizing certain conformations through intramolecular hydrogen bonding.

Experimental studies have also provided valuable insights into the pharmacological properties of (1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine. In vitro assays have demonstrated that this compound exhibits moderate affinity for certain receptors, suggesting its potential as an intermediate in the synthesis of more potent therapeutic agents. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at lower concentrations, indicating a favorable safety profile. These findings are encouraging and warrant further exploration into its therapeutic applications.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework efficiently. These methods not only enhance the synthetic route but also allow for modifications that can fine-tune the biological activity of the final product. The development of robust synthetic protocols is essential for scaling up production and conducting large-scale biochemical studies.

In conclusion, (1-{3-(dimethylamino)methylphenyl}cyclopropyl)methanamine represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of novel therapeutic agents that address unmet medical needs. Continued research into its pharmacological properties and synthetic optimization will be essential to harness its full potential.